Cas no 23357-47-3 ((R)-1,2,3,4-Tetrahydro-1-naphthoic Acid)

• Product Name: (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid
• CAS No: 23357-47-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD07368364
• CID: 52291
• PubChem ID: 12598147
• Update Time: 2025-11-06

(R)-1,2,3,4-Tetrahydro-1-naphthoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-1,2,3,4-Tetrahydronaphthalene-1-carboxylic acid
• R-1,2,3,4-tetrahedro-naphthoic acid
• (R)-1,2,3,4-Tetrahydro-1-Naphthoic Acid
• (R)-1,2,3,4-tetrahedro-naphthoic acid
• (R)-1,2,3,4-Tetrahyd
• (R)-1,2,3,4-Tetrahydronaphthoic acid
• 1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-, (R)-
• 1-Naphthoic acid, 1,2,3,4-tetrahydro-,(R)-(+)- (8CI)
• (R)-1,2,3,4-Tetrahedronaphthoic acid
• (R)-1,2,3,4-Tetrahydro-naphthoic acid
• (R)-1,2,3,4-TETR-AHYDRO NAPHTHOIC ACID
• (1R)-1,2,3,4-Tetrahydronaphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-, (1R)-
• PubChem5734
• Jsp004700
• VDLWTJ
• SCHEMBL2792830
• CS-0008705
• (R)-1,2,3,4-TETRAHYDRO-NAPHTHALENE-1-CARBOXYLIC ACID
• A851836
• AC-8866
• AKOS006344682
• CK2436
• MFCD07368364
• Q-100995
• VDLWTJCSPSUGOA-SNVBAGLBSA-N
• EN300-7386105
• 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-, (1R)-
• 23357-47-3
• AS-11929
• (R)-1,2,3,4-tert-Ahydro naphthoic acid
• DTXSID20503907
• (R)-1,2,3,4-Tetrahydro-1-naphthoic acid, AldrichCPR
• (1R)-1,2,3,4-Tetrahydro-1-naphthalenecarboxylic Acid; L-(+)-1,2,3,4-Tetrahydro-1-naphthoic Acid;
• (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid

• MDL： MFCD07368364
• Inchi： 1S/C11H12O2/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H,12,13)/t10-/m1/s1
• InChI Key： VDLWTJCSPSUGOA-SNVBAGLBSA-N
• SMILES： OC([C@H]1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 189.07700
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.2±0.1 g/cm3
• Melting Point: 56-58℃
• Boiling Point: 54-56°C
• Flash Point: 86.4±10.6 °C
• Refractive Index: 1.576
• Solubility: Ethyl Acetate (Slightly), Methanol (Slightly)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.02000
• LogP: 2.90690
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(R)-1,2,3,4-Tetrahydro-1-naphthoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36-51
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid

Comprehensive Overview of (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid (CAS No. 23357-47-3): Properties, Applications, and Industry Relevance

(R)-1,2,3,4-Tetrahydro-1-naphthoic Acid (CAS No. 23357-47-3) is a chiral carboxylic acid derivative with a tetralin backbone, widely recognized for its versatility in pharmaceutical synthesis and organic chemistry. This compound belongs to the class of naphthoic acid derivatives, which are pivotal intermediates in the development of bioactive molecules. Its enantiomerically pure (R)-form is particularly valued for asymmetric synthesis, making it a focal point in modern drug discovery and fine chemical manufacturing.

The structural uniqueness of (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid lies in its fused bicyclic ring system, which provides rigidity and stereochemical control. Researchers frequently explore its chiral auxiliaries potential and hydrogenation reactivity, aligning with trends in sustainable catalysis and green chemistry. Recent publications highlight its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) analogs and central nervous system (CNS) targeting agents, addressing growing demand for neurotherapeutics.

From an industrial perspective, CAS No. 23357-47-3 is manufactured under stringent Good Manufacturing Practice (GMP) conditions to ensure high enantiomeric excess (>98%). Analytical techniques like HPLC chiral separation and X-ray crystallography are routinely employed for quality verification. The compound's stability under ambient conditions and solubility in common organic solvents (e.g., ethanol, DCM) facilitate its handling in multistep synthetic routes.

Emerging applications of (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid include its use in metal-organic frameworks (MOFs) design and biodegradable polymer modification. These innovations respond to the global emphasis on environmentally friendly materials and carbon-neutral technologies. Computational chemists also utilize this compound as a model substrate for DFT calculations to predict stereoselective reaction outcomes.

Frequently asked questions in academic forums revolve around the scalability of (R)-isomer production and cost-effective purification methods. Current research addresses these through enzymatic resolution and continuous flow chemistry approaches. The compound's patent landscape reveals active filings in chiral catalyst systems and prodrug formulations, reflecting its commercial significance.

Regulatory compliance for CAS 23357-47-3 follows REACH and FDA guidelines for pharmaceutical intermediates. Safety data sheets emphasize standard laboratory precautions, with no significant ecological toxicity reported. This profile supports its adoption in academic research laboratories and industrial-scale API production alike.

Market analysts project steady growth for tetralin-based chiral compounds, driven by expanding generic drug markets and personalized medicine needs. Strategic partnerships between specialty chemical suppliers and pharma innovators are accelerating the development of novel derivatives from this chemical scaffold.

In summary, (R)-1,2,3,4-Tetrahydro-1-naphthoic Acid exemplifies the convergence of chiral technology and applied organic chemistry. Its multifaceted applications across drug development, material science, and catalytic systems position it as a compound of enduring scientific and industrial interest.